Cas no 61626-12-8 (1,10-Phenanthroline, 2,5,9-trimethyl-)

• Product Name: 1,10-Phenanthroline, 2,5,9-trimethyl-
• CAS No: 61626-12-8
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 472312
• PubChem ID: 14256404
• Update Time: 2025-04-19

1,10-Phenanthroline, 2,5,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline, 2,5,9-trimethyl-
• 2,5,9-trimethyl-1,10-phenanthroline
• DTXSID00558091
• SCHEMBL3225066
• 61626-12-8

• Inchi： 1S/C15H14N2/c1-9-8-12-6-4-10(2)16-14(12)15-13(9)7-5-11(3)17-15/h4-8H,1-3H3
• InChI Key： JGKOXUBKIHYWNL-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C(C)=CC3=CC=C(C)N=C3C=12

Computed Properties

• Exact Mass: 222.11582
• Monoisotopic Mass: 222.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines